N-{4-[acetyl(methyl)amino]phenyl}-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)acrylamide

• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol
• IUPAC Name: (E)-N-[4-[acetyl(methyl)amino]phenyl]-3-(1-ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide
• InChI: InChI=1S/C19H24N4O2/c1-6-23-14(3)18(13(2)21-23)11-12-19(25)20-16-7-9-17(10-8-16)22(5)15(4)24/h7-12H,6H2,1-5H3,(H,20,25)/b12-11+
• InChI Key: UAEIORXMJCWLSQ-VAWYXSNFSA-N
• Isomeric SMILES: CCN1C(=C(C(=N1)C)/C=C/C(=O)NC2=CC=C(C=C2)N(C)C(=O)C)C
• SMILES: CCN1C(=C(C(=N1)C)C=CC(=O)NC2=CC=C(C=C2)N(C)C(=O)C)C

Description

N-{4-[acetyl(methyl)amino]phenyl}-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)acrylamide, also known as AMPP, is a chemical compound with potential applications in the field of scientific research. This compound is synthesized through a series of reactions and has been shown to have unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-{4-[acetyl(methyl)amino]phenyl}-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)acrylamide involves the inhibition of enzymes through binding to their active sites. Specifically, N-{4-[acetyl(methyl)amino]phenyl}-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)acrylamide is a competitive inhibitor of protein kinases and phosphatases. This inhibition can lead to changes in cellular signaling pathways and ultimately affect cellular function.
Biochemical and Physiological Effects:
N-{4-[acetyl(methyl)amino]phenyl}-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)acrylamide has been shown to have unique biochemical and physiological effects. Inhibition of protein kinases and phosphatases can affect cellular signaling pathways, leading to changes in cellular processes such as proliferation and differentiation. Additionally, N-{4-[acetyl(methyl)amino]phenyl}-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)acrylamide has been shown to have potential as a fluorescent probe for imaging cellular structures.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[acetyl(methyl)amino]phenyl}-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)acrylamide in lab experiments is its ability to selectively inhibit certain enzymes, allowing for the study of specific biochemical pathways. Additionally, its potential as a fluorescent probe makes it a useful tool for imaging cellular structures. However, one limitation of using N-{4-[acetyl(methyl)amino]phenyl}-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)acrylamide is its potential toxicity and the need for careful handling.

Future Directions

There are several future directions for research involving N-{4-[acetyl(methyl)amino]phenyl}-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)acrylamide. One potential area of study is the development of more selective inhibitors for specific enzymes. Additionally, further research could be done to explore the use of N-{4-[acetyl(methyl)amino]phenyl}-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)acrylamide as a fluorescent probe for imaging cellular structures. Finally, the potential toxicity of N-{4-[acetyl(methyl)amino]phenyl}-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)acrylamide could be further investigated to determine safe handling procedures and potential medicinal uses.

Synthesis Methods

The synthesis of N-{4-[acetyl(methyl)amino]phenyl}-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)acrylamide involves a series of reactions. The starting material is 4-aminobenzophenone, which is converted to 4-(acetylamino)benzophenone through acetylation. The resulting compound is then reacted with N-methyl-N-(3-oxobutanoyl)glycinate to produce N-(4-acetylaminophenyl)-N-methylglycine. This intermediate is then reacted with ethyl acetoacetate and 4-chloropyrazole to yield N-{4-[acetyl(methyl)amino]phenyl}-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)acrylamide.

Scientific Research Applications

N-{4-[acetyl(methyl)amino]phenyl}-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)acrylamide has potential applications in scientific research, particularly in the field of biochemistry. It has been shown to inhibit the activity of certain enzymes, such as protein kinases and phosphatases. This inhibition can be used to study the role of these enzymes in various biochemical pathways. Additionally, N-{4-[acetyl(methyl)amino]phenyl}-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)acrylamide has been shown to have potential as a fluorescent probe for imaging cellular structures.